Cas no 1443355-71-2 (1-(3,5-Difluoro-2-(isopentyloxy)phenyl)propan-1-one)

• Product Name: 1-(3,5-Difluoro-2-(isopentyloxy)phenyl)propan-1-one
• CAS No: 1443355-71-2
• MF: C₁₄H₁₈F₂O₂
• MW: 256.288331508636
• CID: 5702940
• PubChem ID: 91656485
• Update Time: 2025-10-12

1-(3,5-Difluoro-2-(isopentyloxy)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3',5'-Difluoro-2'-iso-pentoxypropiophenone
• 1443355-71-2
• 1-(3,5-Difluoro-2-(isopentyloxy)phenyl)propan-1-one
• 3,5-Difluoro-2-iso-pentoxypropiophenone
• 1-Propanone, 1-[3,5-difluoro-2-(3-methylbutoxy)phenyl]-

• MDL： MFCD22373513
• Inchi： 1S/C14H18F2O2/c1-4-13(17)11-7-10(15)8-12(16)14(11)18-6-5-9(2)3/h7-9H,4-6H2,1-3H3
• InChI Key： PWAYJLDVIZJEKC-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(C(CC)=O)=C1OCCC(C)C)F

Computed Properties

• Exact Mass: 256.12748614g/mol
• Monoisotopic Mass: 256.12748614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.084±0.06 g/cm3(Predicted)
• Boiling Point: 328.2±37.0 °C(Predicted)

Additional information on 1-(3,5-Difluoro-2-(isopentyloxy)phenyl)propan-1-one

1-(3,5-Difluoro-2-(isopentyloxy)phenyl)propan-1-one: A Comprehensive Overview

1-(3,5-Difluoro-2-(isopentyloxy)phenyl)propan-1-one, also known by its CAS number 1443355-71-2, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which includes a fluorinated aromatic ring and an isopentyloxy group. The presence of these functional groups imparts distinctive chemical and physical properties, making it a valuable compound in research and industrial settings.

The synthesis of 1-(3,5-Difluoro-2-(isopentyloxy)phenyl)propan-1-one involves advanced organic chemistry techniques. Recent studies have highlighted the importance of optimizing synthetic pathways to enhance yield and purity. Researchers have explored the use of transition metal catalysts and microwave-assisted synthesis to streamline the production process. These advancements not only improve efficiency but also reduce environmental impact, aligning with current sustainability goals in the chemical industry.

In terms of applications, this compound has shown promise in the pharmaceutical industry. Its fluorinated aromatic ring contributes to high bioavailability and stability, making it a potential candidate for drug development. Recent research has focused on its role as an intermediate in the synthesis of bioactive molecules, particularly those targeting specific receptors involved in neurological disorders. The compound's ability to modulate receptor activity has sparked interest in its potential use as a therapeutic agent.

The structural uniqueness of 1-(3,5-Difluoro-2-(isopentyloxy)phenyl)propan-1-one also makes it a valuable tool in material science. Its isopentyloxy group enhances solubility and compatibility with various polymers, making it suitable for use in coatings and adhesives. Recent studies have demonstrated its effectiveness as a stabilizer in polymer blends, improving mechanical properties without compromising thermal stability.

From an environmental perspective, the compound's biodegradability and toxicity profile are critical considerations. Research indicates that under controlled conditions, it exhibits moderate biodegradability, which is favorable for industrial applications where waste management is a concern. However, further studies are needed to fully understand its long-term environmental impact and ensure safe disposal practices.

In conclusion, 1-(3,5-Difluoro-2-(isopentyloxy)phenyl)propan-1-one (CAS No: 1443355-71-2) is a versatile compound with diverse applications across multiple industries. Its unique structure and functional groups make it a valuable asset in both research and industrial settings. As ongoing research continues to uncover new potential uses and optimize its synthesis, this compound is poised to play an increasingly important role in the development of innovative solutions across various sectors.